Cas no 56401-81-1 (1-chloro-N,N-diethylmethanesulfonamide)

• Product Name: 1-chloro-N,N-diethylmethanesulfonamide
• CAS No: 56401-81-1
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 1598817
• PubChem ID: 3017025
• Update Time: 2025-04-21

1-chloro-N,N-diethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N,N-diethylmethanesulfonamide
• Methanesulfonamide, 1-chloro-N,N-diethyl-
• SCHEMBL10856014
• DTXSID30204973
• AKOS004120572
• 56401-81-1

• Inchi： 1S/C5H12ClNO2S/c1-3-7(4-2)10(8,9)5-6/h3-5H2,1-2H3
• InChI Key： CHMZISMLWXTHSO-UHFFFAOYSA-N
• SMILES： ClCS(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 185.02786
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38